Cas no 62633-13-0 (1(3H)-Isobenzofuranone, 3-[4-(dimethylamino)phenyl]-)

• Product name: 1(3H)-Isobenzofuranone, 3-[4-(dimethylamino)phenyl]-
• CAS No: 62633-13-0
• MF: C₁₆H₁₅NO₂
• MW: 253.2958
• CID: 437228
• PubChem ID: 14502042

1(3H)-Isobenzofuranone, 3-[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-[4-(dimethylamino)phenyl]-
• 3-[4-(dimethylamino)phenyl]-3H-2-benzofuran-1-one
• 3-(4-dimethylaminophenyl)-1,3-dihydro-isobenzofuran-1-one
• 3-[4-(Dimethylamino)phenyl]-2-benzofuran-1(3H)-one
• SCHEMBL337709
• DTXSID00561060
• 62633-13-0
• 3-(p-dimethylaminophenyl)-phthalide
• XBGHDTRESKVJLM-UHFFFAOYSA-N

• Inchi： InChI=1S/C16H15NO2/c1-17(2)12-9-7-11(8-10-12)15-13-5-3-4-6-14(13)16(18)19-15/h3-10,15H,1-2H3
• InChI Key： XBGHDTRESKVJLM-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C2C3=CC=CC=C3C(=O)O2

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54